![molecular formula C13H16N4O2S B2380148 (3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone CAS No. 1105228-45-2](/img/structure/B2380148.png)
(3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone
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Overview
Description
The compound contains several structural components including a 1,3,4-thiadiazol ring, a piperidine ring, and an isoxazole ring. The 1,3,4-thiadiazol ring is a heterocyclic compound containing sulfur and nitrogen . The piperidine ring is a common structure in many pharmaceutical compounds, known for its versatility and prevalence in many natural products . The isoxazole ring is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings . These rings would likely contribute to the overall stability and reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . For example, the presence of the heterocyclic rings might influence its solubility, stability, and reactivity .Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Techniques : A variety of synthesis methods have been employed to create derivatives and analogs of thiadiazole and isoxazole compounds, highlighting the versatility and interest in these heterocyclic frameworks. For instance, N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives were synthesized through reactions involving 2-amino-5-methyl-1,3,4-thiadiazole and chloroaecetylchloride, demonstrating the chemical reactivity and potential for further functionalization of these compounds.
Structural Exploration : Advanced techniques such as X-ray diffraction studies have been used to confirm the molecular and crystal structures of synthesized compounds, providing insight into their conformation and stability. The structural analysis of compounds like 4-(5-heptyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol and its derivatives offers valuable information on the molecular interactions that govern their physical and chemical properties.
Biological Activities and Applications
Antimicrobial and Antifungal Activity : Several studies have focused on evaluating the antimicrobial and antifungal potentials of thiadiazole and isoxazole derivatives. Compounds like 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives have shown promising activity against bacterial and fungal strains, indicating their potential as therapeutic agents in treating infectious diseases.
Anticancer Evaluation : The anticancer activities of certain derivatives have also been explored, with some compounds undergoing evaluation for their efficacy against cancer cells. This area of research highlights the therapeutic potential of thiadiazole and isoxazole compounds in oncology, offering a foundation for the development of new cancer treatments.
Bioactivation Pathways : Understanding the metabolic and bioactivation pathways of these compounds is crucial for their development as drugs. Research into the bioactivation pathway of a 3,4-unsubstituted isoxazole in human liver microsomes sheds light on their metabolic stability and potential toxicological profiles, informing their safety and efficacy as pharmaceuticals.
Future Directions
The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications . This could include studies to optimize its synthesis, investigations into its physical and chemical properties, and evaluations of its potential uses in various fields .
Mechanism of Action
Target of Action
Similar 1,3,4-thiadiazole derivatives have been reported to exhibit potent antimicrobial activity .
Mode of Action
It is known that 1,3,4-thiadiazole derivatives interact with their targets to exert their effects . The interaction of the compound with its targets leads to changes that result in its antimicrobial activity .
Biochemical Pathways
It is known that 1,3,4-thiadiazole derivatives can interfere with various biochemical pathways to exert their antimicrobial effects .
Result of Action
It is known that 1,3,4-thiadiazole derivatives can exert potent antimicrobial effects .
properties
IUPAC Name |
(5-methyl-1,2-oxazol-3-yl)-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2S/c1-8-6-11(16-19-8)13(18)17-5-3-4-10(7-17)12-15-14-9(2)20-12/h6,10H,3-5,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXMMRRDLFMAZMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCCC(C2)C3=NN=C(S3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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